Penoxsulam
Penoxsulam
Penoxsulam is a member of triazolopyrimidines.
Brand Name:
Vulcanchem
CAS No.:
219714-96-2
VCID:
VC0166495
InChI:
InChI=1S/C16H14F5N5O5S/c1-29-10-6-22-15(30-2)26-13(10)23-14(24-26)25-32(27,28)12-8(16(19,20)21)4-3-5-9(12)31-7-11(17)18/h3-6,11H,7H2,1-2H3,(H,24,25)
SMILES:
COC1=CN=C(N2C1=NC(=N2)NS(=O)(=O)C3=C(C=CC=C3OCC(F)F)C(F)(F)F)OC
Molecular Formula:
C16H14F5N5O5S
Molecular Weight:
483.4 g/mol
Penoxsulam
CAS No.: 219714-96-2
Reference Standards
VCID: VC0166495
Molecular Formula: C16H14F5N5O5S
Molecular Weight: 483.4 g/mol
CAS No. | 219714-96-2 |
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Product Name | Penoxsulam |
Molecular Formula | C16H14F5N5O5S |
Molecular Weight | 483.4 g/mol |
IUPAC Name | 2-(2,2-difluoroethoxy)-N-(5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)-6-(trifluoromethyl)benzenesulfonamide |
Standard InChI | InChI=1S/C16H14F5N5O5S/c1-29-10-6-22-15(30-2)26-13(10)23-14(24-26)25-32(27,28)12-8(16(19,20)21)4-3-5-9(12)31-7-11(17)18/h3-6,11H,7H2,1-2H3,(H,24,25) |
Standard InChIKey | SYJGKVOENHZYMQ-UHFFFAOYSA-N |
SMILES | COC1=CN=C(N2C1=NC(=N2)NS(=O)(=O)C3=C(C=CC=C3OCC(F)F)C(F)(F)F)OC |
Canonical SMILES | COC1=CN=C(N2C1=NC(=N2)NS(=O)(=O)C3=C(C=CC=C3OCC(F)F)C(F)(F)F)OC |
Colorform | Off-white Tan solid |
Density | 1.61 at 20 °C |
Melting Point | 223-234 °C |
Description | Penoxsulam is a member of triazolopyrimidines. |
Shelf Life | Thermally stable at typical use temperatures. /Grasp SC Herbicide/ |
Solubility | In acetone 20.3, methanol 1.48, octanol 0.35, DSMO 78.4, NMP 40.3, 1,2-dichloroethane 1.99, acetonitrile 15.2 (all in g/L, 19 °C) In water (mg/L at 20 °C): 5.7 mg/L at pH 5; 408 mg/L at pH 7; 1460 at pH 9 |
Synonyms | penoxsulam |
Vapor Pressure | 9.55X10-11 mPa /SRC: 7.2X10-16 mm Hg/ at 25 °C |
PubChem Compound | 11784975 |
Last Modified | Nov 11 2021 |
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